Cas no 412347-39-8 (1-(6-bromopyridin-3-yl)piperazine)

• Product Name: 1-(6-bromopyridin-3-yl)piperazine
• CAS No: 412347-39-8
• MF: C₉H₁₂BrN₃
• MW: 242.11568069458
• MDL: MFCD09910228
• CID: 326477
• PubChem ID: 9878090
• Update Time: 2025-05-22

1-(6-bromopyridin-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(6-bromo-3-pyridinyl)-
• 1-(6-bromopyridin-3-yl)piperazine
• 1-(6-BROMO-3-PYRIDINYL)-PIPERAZINE
• Piperazine, 1-(6-bromo-3-pyridinyl)-
• CHEMBL209824
• AS-53291
• P16291
• CS-0048758
• SY257701
• 412347-39-8
• SCHEMBL594369
• MFCD09910228
• OVRZSDRDBJDKBF-UHFFFAOYSA-N
• AB91082
• 1-(6-bromo-3-pyridyl)piperazine
• 1-(6-Bromo-3-pyridinyl)piperazine
• DTXSID70432218
• AKOS023008686
• EN300-1912733
• BDBM50187436
• 1-(6-Bromopyridin-3-yl)-piperazine

• MDL： MFCD09910228
• Inchi： 1S/C9H12BrN3/c10-9-2-1-8(7-12-9)13-5-3-11-4-6-13/h1-2,7,11H,3-6H2
• InChI Key： OVRZSDRDBJDKBF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)N1CCNCC1

Computed Properties

• Exact Mass: 241.02146g/mol
• Monoisotopic Mass: 241.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(6-bromopyridin-3-yl)piperazine

1-(6-Bromopyridin-3-yl)Piperazine: A Comprehensive Overview

The compound with CAS No. 412347-39-8, commonly referred to as 1-(6-bromopyridin-3-yl)piperazine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug design. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which serves as a versatile scaffold for various chemical modifications. The presence of the bromine atom at the 6-position of the pyridine ring introduces additional electronic and steric effects, making this compound particularly interesting for researchers exploring its role in medicinal chemistry.

1-(6-Bromopyridin-3-yl)piperazine exhibits a wide range of biological activities, as evidenced by recent studies. For instance, researchers have investigated its potential as a modulator of ion channels, which are critical targets in the development of treatments for neurological disorders such as epilepsy and chronic pain. The compound's ability to interact with these channels stems from its unique combination of hydrophobic and electron-withdrawing groups, which facilitate binding to specific receptor sites.

One of the most promising applications of 1-(6-bromopyridin-3-yl)piperazine lies in its role as a building block for more complex molecules. Its modular structure allows chemists to introduce additional functional groups, thereby expanding its utility in drug discovery programs. For example, recent advancements in click chemistry have enabled the rapid synthesis of derivatives that exhibit enhanced pharmacokinetic profiles, making them more suitable for therapeutic use.

The synthesis of 1-(6-bromopyridin-3-yl)piperazine typically involves a multi-step process that begins with the preparation of 6-bromopyridine derivatives. This is followed by nucleophilic substitution reactions to introduce the piperazine moiety. The choice of reagents and reaction conditions plays a crucial role in ensuring high yields and purity of the final product. Researchers have also explored alternative routes, such as microwave-assisted synthesis, to optimize the production process and reduce reaction times.

In terms of physical properties, 1-(6-bromopyridin-3-yl)piperazine is characterized by a melting point of approximately 200°C and a molecular weight of 254 g/mol. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent studies have also highlighted the potential of 1-(6-bromopyridin-3-yl)piperazine as an inhibitor of kinase enzymes, which are implicated in numerous pathological conditions, including cancer and inflammatory diseases. By targeting these enzymes, the compound demonstrates anti-proliferative effects on cancer cells while sparing normal cells, suggesting its potential as a selective therapeutic agent.

Furthermore, the compound's ability to act as a ligand for metal ions has opened new avenues for its application in coordination chemistry and materials science. For example, researchers have exploited its chelating properties to develop novel metalloporphyrins with applications in catalysis and sensing technologies.

In conclusion, 1-(6-bromopyridin-3-yl)piperazine is a versatile compound with a diverse range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and biological evaluations, position it as an important tool for future research and development efforts.